Cas no 2171935-17-2 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid
• CAS No: 2171935-17-2
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 6069613
• PubChem ID: 165581800
• Update Time: 2025-06-14

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]hexanoic acid
• EN300-1562597
• 2171935-17-2

• Inchi： 1S/C25H28F2N2O5/c1-2-15(11-12-23(31)32)28-22(30)13-21(24(26)27)29-25(33)34-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,15,20-21,24H,2,11-14H2,1H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： XMZULBRMAKWWHL-UHFFFAOYSA-N
• SMILES： FC(C(CC(NC(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid

Research Brief on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid (CAS: 2171935-17-2)

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid (CAS: 2171935-17-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a difluorobutanamidohexanoic acid moiety, is being explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The unique structural attributes of this compound, including its fluorine substitutions and Fmoc protection, make it a promising candidate for enhancing the stability and bioavailability of peptide-based drugs.

Recent studies have focused on the synthetic pathways and optimization strategies for producing 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid. Researchers have reported improved yields and purity through solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc group for selective deprotection. The incorporation of fluorine atoms is noted to enhance metabolic stability and binding affinity, which is particularly valuable in the design of protease-resistant peptides and small-molecule inhibitors.

In vitro and in vivo evaluations of this compound have demonstrated its efficacy in modulating specific biological targets. For instance, it has shown potential as a building block for novel peptide conjugates aimed at disrupting protein-protein interactions (PPIs) involved in cancer progression. The difluorobutanamidohexanoic acid segment is hypothesized to contribute to improved membrane permeability, addressing one of the key challenges in peptide-based drug development.

Furthermore, the compound's compatibility with automated peptide synthesizers has been highlighted in recent publications, underscoring its utility in high-throughput drug discovery pipelines. Researchers are also investigating its role in the development of prodrugs, where the Fmoc group can be selectively cleaved under physiological conditions to release active therapeutic agents.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidohexanoic acid represents a versatile and promising tool in modern medicinal chemistry. Its applications span from peptide synthesis to targeted drug delivery, with ongoing research aimed at unlocking its full therapeutic potential. Future studies are expected to explore its pharmacokinetic properties and in vivo efficacy in greater detail, paving the way for its adoption in clinical settings.